2,11,20,29,37,39-hexaza-38,40-diazanidanonacyclo[28.6.1.13,10.112,19.121,28.04,9.013,18.022,27.031,36]tetraconta-1,3,5,7,9,11,13,15,17,19(39),20,22,24,26,28,30(37),31,33,35-nonadecaene;manganese(2+)

Gas Sensing

• Chemical Detection

  MnPc exhibits high sensitivity towards specific gas molecules, making it a valuable material for gas sensor development. Studies have shown its effectiveness in detecting hydrogen sulfide (H2S) . The phthalocyanine coating on quartz crystals allows for electrical signal changes upon exposure to H2S, enabling its detection.

• Food Spoilage Detection

  Research suggests that MnPc can be incorporated into "electronic noses" for identifying and quantifying volatile compounds associated with spoilage in fruits . This technology has the potential for applications in food storage and quality control.

• Hazardous Compound Identification

  MnPc's ability to detect volatile organic compounds (VOCs) makes it a candidate for sensor development aimed at identifying hazardous materials in the environment .

Magnetic Properties

• Magnetic Ordering

  MnPc exhibits interesting magnetic properties due to the arrangement of manganese (Mn) atoms within its structure. Recent research using first-principles simulations explored the magnetic interactions in bilayer MnPc molecules . The study suggests antiferromagnetic ordering within each layer and ferromagnetic coupling between adjacent layers.

• Semiconductor Potential

  The magnetic properties of MnPc also influence its electronic behavior. The aforementioned study found that bilayer MnPc exhibits semiconducting properties with an indirect band gap . This opens up potential applications in spintronics, a field that explores the interaction of spin and charge in electronic devices.

2,11,20,29,37,39-Hexaza-38,40-diazanidanonacyclo[28.6.1.13,10.112,19.121,28.04,9.013,18.022,27.031,36]tetraconta-1,3,5,7,9,11,13,15,17,19(39),20,22,24,26,28,30(37),31,33,35-nonadecaene; manganese(2+) is a complex organic compound characterized by its intricate structure and significant molecular weight of 571.2 g/mol. The compound features a unique arrangement of nitrogen and carbon atoms within a nonacyclic framework that contributes to its chemical properties and potential applications in various fields of research.

The reactions involving this compound primarily focus on its coordination chemistry due to the presence of manganese(2+). It can engage in various ligand exchange reactions and redox processes that are typical for transition metal complexes. The specific reactivity can vary depending on the ligands present and the conditions under which reactions are conducted.

Synthesis of 2,11,20,29,37,39-hexaza-38,40-diazanidanonacyclo[28... involves multi-step organic synthesis techniques that may include:

• Cyclization reactions: To form the complex nonacyclic structure.
• Metal incorporation: Manganese(2+) can be introduced through coordination with appropriate ligands during the synthesis process.
• Purification methods: Techniques such as chromatography may be employed to isolate the desired compound from reaction mixtures.

Several compounds share structural similarities with 2,11,20,29,37,39-hexaza-38,40-diazanidanonacyclo[28... These include:

Each of these compounds exhibits unique properties that differentiate them from 2,11,20,... while sharing common structural elements that contribute to their functionality in various applications.